[(2R,3R,3As,4S,7S,7aR)-3-hydroxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-2-methylbut-2-enoate
[(2R,3R,3As,4S,7S,7aR)-3-hydroxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-2-methylbut-2-enoate
Bakkenolide c belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. Bakkenolide c exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, bakkenolide c is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, bakkenolide c can be found in green vegetables. This makes bakkenolide c a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
18456-00-3
VCID:
VC0103763
InChI:
InChI=1S/C20H28O5/c1-6-11(2)17(22)25-14-8-7-12(3)19(5)10-20(16(21)15(14)19)13(4)9-24-18(20)23/h6,12,14-16,21H,4,7-10H2,1-3,5H3/b11-6+
SMILES:
CC=C(C)C(=O)OC1CCC(C2(C1C(C3(C2)C(=C)COC3=O)O)C)C
Molecular Formula:
C20H28O5
Molecular Weight:
348.4 g/mol
[(2R,3R,3As,4S,7S,7aR)-3-hydroxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-2-methylbut-2-enoate
CAS No.: 18456-00-3
Main Products
VCID: VC0103763
Molecular Formula: C20H28O5
Molecular Weight: 348.4 g/mol
CAS No. | 18456-00-3 |
---|---|
Product Name | [(2R,3R,3As,4S,7S,7aR)-3-hydroxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-2-methylbut-2-enoate |
Molecular Formula | C20H28O5 |
Molecular Weight | 348.4 g/mol |
IUPAC Name | (3-hydroxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl) (E)-2-methylbut-2-enoate |
Standard InChI | InChI=1S/C20H28O5/c1-6-11(2)17(22)25-14-8-7-12(3)19(5)10-20(16(21)15(14)19)13(4)9-24-18(20)23/h6,12,14-16,21H,4,7-10H2,1-3,5H3/b11-6+ |
Standard InChIKey | KVPXGWXTEOVUGO-HKTLJSNGSA-N |
Isomeric SMILES | C/C=C(/C)\C(=O)O[C@H]1CC[C@@H]([C@@]2([C@H]1[C@H]([C@@]3(C2)C(=C)COC3=O)O)C)C |
SMILES | CC=C(C)C(=O)OC1CCC(C2(C1C(C3(C2)C(=C)COC3=O)O)C)C |
Canonical SMILES | CC=C(C)C(=O)OC1CCC(C2(C1C(C3(C2)C(=C)COC3=O)O)C)C |
Melting Point | 167-167.5°C |
Physical Description | Solid |
Description | Bakkenolide c belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. Bakkenolide c exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, bakkenolide c is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, bakkenolide c can be found in green vegetables. This makes bakkenolide c a potential biomarker for the consumption of this food product. |
PubChem Compound | 12299952 |
Last Modified | Nov 11 2021 |
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